3-[1-(2-chlorobenzoyl)-1H-pyrazol-3-yl]-1-(4-chlorophenyl)-4(1H)-pyridazinone
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Description
3-[1-(2-chlorobenzoyl)-1H-pyrazol-3-yl]-1-(4-chlorophenyl)-4(1H)-pyridazinone is a useful research compound. Its molecular formula is C20H12Cl2N4O2 and its molecular weight is 411.24. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Applications
Synthesis and Biological Activity : New derivatives incorporating oxazole, pyrazoline, and pyridine have shown significant anticancer and antimicrobial properties. These compounds, studied for their in vitro antibacterial and antifungal activities, demonstrated good performance against pathogenic strains. Molecular docking studies further suggest their potential to overcome microbial resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).
Antioxidant Activity : Pyrazole-based heterocycles have been synthesized and evaluated for their antioxidant activities. Pyridazinone and N-phenylhydrazide derivatives exhibited significant antioxidant potencies, highlighting the chemical's utility in developing new antioxidant agents (Youssef et al., 2023).
Synthetic Methodologies and Chemical Properties
Heterocyclic System Synthesis : Research into converting pyrazolyl group-bearing compounds into various heterocyclic systems has shown the versatility of pyridazinone derivatives in synthesizing biologically important compounds. These studies include the synthesis of pyridazinones, 1,3,4-oxadiazoles, and 1,2,4-triazoles, with some demonstrating promising antiviral activities (Hashem et al., 2007).
Novel Pyrazole Derivatives Synthesis : Innovative pyrazole derivatives have been created, showcasing potential antimicrobial and anticancer activities. These compounds were evaluated for their efficacy in vitro, with some showing higher anticancer activity than the reference drug, doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016).
Applications in Material Science
- Base Oil Improvement : Pyridazinone derivatives have been explored for their application in improving base oil properties. These compounds demonstrated effectiveness as antioxidants for local base oil, contributing to the base oil's stability and performance (Nessim, 2017).
Properties
IUPAC Name |
3-[1-(2-chlorobenzoyl)pyrazol-3-yl]-1-(4-chlorophenyl)pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Cl2N4O2/c21-13-5-7-14(8-6-13)25-12-10-18(27)19(24-25)17-9-11-26(23-17)20(28)15-3-1-2-4-16(15)22/h1-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USNCOOSEYFPPGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N2C=CC(=N2)C3=NN(C=CC3=O)C4=CC=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.